Cas no 1051316-41-6 ((R)-4-Hydroxy-piperidin-2-one)

(R)-4-Hydroxy-piperidin-2-one is a chiral piperidinone derivative with a hydroxyl group at the 4-position, serving as a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration makes it particularly useful for asymmetric synthesis, enabling the production of enantiomerically pure compounds. The compound’s structural features, including a lactam ring and hydroxyl functionality, allow for versatile reactivity, such as further functionalization or incorporation into complex molecular frameworks. It is commonly employed in the synthesis of bioactive molecules, including potential drug candidates targeting neurological and metabolic disorders. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

(R)-4-Hydroxy-piperidin-2-one structure

Product Name:(R)-4-Hydroxy-piperidin-2-one

CAS No:1051316-41-6

MF:C₅H₉NO₂

MW:115.130461454391

MDL:MFCD06796624

CID:93251

PubChem ID:25419160

Update Time:2025-07-01

(R)-4-Hydroxy-piperidin-2-one Chemical and Physical Properties

Names and Identifiers

- (R)-4-Hydroxypiperidin-2-one
- (4R)-4-hydroxy-2-Piperidinone
- (R)-4-HYDROXY-PIPERIDIN-2-ONE
- (R)-4-HDROXYPIPERIDINE-2-ONE
- (R)-4-hydroxypiperidine-2-one
- 4-(r)-hydroxy-2-piperidinone
- AB29511
- CTK7F2889
- 2-Piperidinone, 4-hydroxy-, (4R)-
- AS-38870
- EN300-6729380
- (4R)-4-Hydroxypiperidin-2-one
- 1051316-41-6
- AMY41749
- MFCD06796624
- DTXSID60649691
- CS-0105946
- (R)-4-hydroxy-piperidin-2-one, AldrichCPR
- AKOS006238830
- (R)-4-Hydroxy-piperidin-2-one
- MDL： MFCD06796624
- Inchi： 1S/C5H9NO2/c7-4-1-2-6-5(8)3-4/h4,7H,1-3H2,(H,6,8)/t4-/m1/s1
- InChI Key： PRCAKTIAKXMBQF-SCSAIBSYSA-N
- SMILES： O[C@H]1CC(NCC1)=O

Computed Properties

Exact Mass: 115.06337
Monoisotopic Mass: 115.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3A^2
XLogP3: -1

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.2±0.1 g/cm3
Melting Point: Not available
Boiling Point: 352.3±35.0 °C at 760 mmHg
Flash Point: 166.8±25.9 °C
PSA: 49.33
LogP: -0.41390
Vapor Pressure: 0.0±1.8 mmHg at 25°C

(R)-4-Hydroxy-piperidin-2-one Security Information

Signal Word：Danger
Hazard Statement： H318
Warning Statement： P280;P305+P351+P338
Hazard Category Code： 20/21/22-41
Safety Instruction： 22-36/37/39-39-26
Hazardous Material Identification：
Storage Condition：Room temperature
Risk Phrases：20/21/22

(R)-4-Hydroxy-piperidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A410545-50mg	(R)-4-Hydroxy-piperidin-2-one	1051316-41-6		50mg	$ 70.00	2022-06-08
TRC	A410545-100mg	(R)-4-Hydroxy-piperidin-2-one	1051316-41-6		100mg	$ 95.00	2022-06-08
TRC	A410545-500mg	(R)-4-Hydroxy-piperidin-2-one	1051316-41-6		500mg	$ 340.00	2022-06-08
Fluorochem	040027-1g	R)-4-Hydroxy-piperidin-2-one	1051316-41-6	97%	1g	￡172.00	2022-02-28
Fluorochem	040027-5g	R)-4-Hydroxy-piperidin-2-one	1051316-41-6	97%	5g	￡525.00	2022-02-28
Fluorochem	040027-25g	R)-4-Hydroxy-piperidin-2-one	1051316-41-6	97%	25g	￡1573.00	2022-02-28
AstaTech	68727-1/G	(R)-4-HYDROXY-PIPERIDIN-2-ONE	1051316-41-6	97%	1g	$244	2023-09-16
AstaTech	68727-5/G	(R)-4-HYDROXY-PIPERIDIN-2-ONE	1051316-41-6	97%	5g	$734	2023-09-16
AstaTech	68727-25/G	(R)-4-HYDROXY-PIPERIDIN-2-ONE	1051316-41-6	97%	25/G	$1398	2021-07-03
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